BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Spectroscopic Signhature of 3-
Methyl-chuangxinmycin: A Detailed NMR
Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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BEIJING — December 14, 2025 — The structural elucidation of novel antibiotic compounds is a
cornerstone of drug discovery and development. This technical guide provides an in-depth
analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for 3-Methyl-
chuangxinmycin (MCM), a recently identified congener of the antibiotic chuangxinmycin.[1]
This document is intended for researchers, scientists, and drug development professionals
engaged in the study of natural products and the development of new antibacterial agents.

Introduction

3-Methyl-chuangxinmycin is a derivative of chuangxinmycin, an antibiotic known for its
unique indole-dihydrothiopyran heterocyclic skeleton.[1] The structural determination of this
new analogue was accomplished through extensive one- and two-dimensional NMR
spectroscopy.[1] This guide presents a comprehensive summary of the reported *H and 13C
NMR data, alongside the experimental protocols utilized for their acquisition.

Spectroscopic Data

The following tables summarize the *H and *3C NMR spectroscopic data for 3-Methyl-
chuangxinmycin, as reported in the primary literature. The data were acquired in DMSO-de.
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Table 1: *H NMR Spectroscopic Data for 3-Methyl-
chuangxinmycin (DMSO-de)

Bosition Chemical Shift () Multiplicity Coupling Constant
ppm (J) Hz

2 3.88 d 4.8

3 3.25 m

4-CHs 1.15 d 6.6

6 7.28 d 7.8

7 6.90 t 7.8

8 7.00 t 7.8

9 7.55 d 7.8

11-NH 11.20 S

Data extracted from the supporting information of "Iterative Methylation Leads to 3-
Methylchuangxinmycin Production in Actinoplanes tsinanensis CPCC 200056".

Table 2: 3C NMR Spectroscopic Data for 3-Methyl-
chuangxinmycin (DMSO-ds)
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Position Chemical Shift (6) ppm
2 50.1
3 35.1
3a 126.9
4-CHs 20.9
5a 125.1
6 118.0
7 118.9
8 120.9
9 111.4
9a 136.2
10a 108.9
COOH 173.8

Data extracted from the supporting information of "Iterative Methylation Leads to 3-
Methylchuangxinmycin Production in Actinoplanes tsinanensis CPCC 200056".

Experimental Protocols

The NMR spectra for 3-Methyl-chuangxinmycin were recorded on a Bruker AVANCE 111 500
MHz spectrometer. The sample was dissolved in DMSO-des. Chemical shifts (d) are reported in
parts per million (ppm) and are referenced to the residual solvent signals (DMSO-de: dH 2.50
and 6C 39.52). Coupling constants (J) are reported in Hertz (Hz). Standard pulse programs
were used for 1D *H and 3C NMR as well as 2D experiments such as COSY, HSQC, and
HMBC to facilitate the structural assignment.

Visualization of Chemical Structure

To aid in the interpretation of the NMR data, the chemical structure of 3-Methyl-
chuangxinmycin is provided below.
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Caption: Chemical structure of 3-Methyl-chuangxinmycin.

Logical Relationship of Structural Elucidation

The following diagram illustrates the logical workflow used for the structural elucidation of 3-
Methyl-chuangxinmycin, starting from the raw experimental data to the final confirmed

structure.

Experimental Data Acquisition

2D NMR
(COSY, HSQC, HMBC)

is and Interpretation

Proton-Proton Correlations Proton-Carbon Correlations Long-Range C-H Correlations
(from COSY) (from HSQC) (from HMBC)

Fragment Assembly

Confirmed Structure of
3-Methyl-chuangxinmycin

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1228106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1228106?utm_src=pdf-body
https://www.benchchem.com/product/b1228106?utm_src=pdf-body
https://www.benchchem.com/product/b1228106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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